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Compound of Interest

Compound Name: 3-Cyclohexylpropiolic acid

Cat. No.: B1610272

An Application Guide to 3-Cyclohexylpropionic Acid in Synthetic Chemistry

Introduction: The Strategic Value of the Cyclohexyl
Moiety

In the landscape of organic synthesis, 3-Cyclohexylpropionic acid (CAS 701-97-3) emerges as
a uniquely versatile building block. Its structure, comprising a flexible three-carbon linker
attached to a conformationally rich cyclohexyl ring, offers a compelling combination of
lipophilicity, steric bulk, and chemical reactivity.[1] The cyclohexyl group is a common
bioisostere for phenyl rings in medicinal chemistry, often employed to improve metabolic
stability, modulate solubility, and optimize binding interactions by exploring different
conformational spaces. This guide provides an in-depth exploration of the core reactivity of 3-
cyclohexylpropionic acid and delivers field-proven protocols for its application in key synthetic
transformations.

The utility of this reagent spans from the synthesis of active pharmaceutical ingredients (APIS)
and agrochemicals to the development of high-performance polymers and unique fragrances.

[1][2][3] Its role as a precursor to a variety of chemical intermediates, including amides, esters,
and ketones, makes it an indispensable tool for the modern research chemist.[2][4]

Table 1: Physicochemical Properties of 3-Cyclohexylpropionic Acid
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Property Value Reference(s)
Molecular Formula CoH1602 [4]
Molecular Weight 156.22 g/mol [4]
Appearance Clear, colorless liquid [1]
Melting Point 14-17 °C [4]
Boiling Point 275.8 °C [4]
Density 0.912 g/mL at 25 °C [4]
CAS Number 701-97-3 [4]
Solubility Soluble in water (10 g/L) [3]

Core Reactivity: Activating the Carboxyl Group for

Synthesis

The synthetic utility of 3-cyclohexylpropionic acid is fundamentally rooted in the reactivity of its

carboxylic acid functional group. Direct reactions with nucleophiles are often inefficient due to

the acidic proton. Therefore, the critical first step in most synthetic routes is the activation of the

carboxyl group to enhance its electrophilicity. This is most commonly achieved by converting it

into a highly reactive acyl chloride, which serves as a versatile intermediate for a host of

subsequent transformations.

The diagram below illustrates the central role of 3-cyclohexylpropionic acid and its activated

form in accessing a diverse range of molecular scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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